Cas no 2229523-20-8 (2-(2-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(2-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-amine
• CAS No: 2229523-20-8
• MF: C₁₀H₁₂BrF₂NO
• MW: 280.109189033508
• CID: 6000401
• PubChem ID: 165884854
• Update Time: 2025-08-03

2-(2-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-amine
• EN300-1947181
• 2229523-20-8

• Inchi： 1S/C10H12BrF2NO/c1-15-6-2-3-7(9(11)4-6)8(5-14)10(12)13/h2-4,8,10H,5,14H2,1H3
• InChI Key： ZZMGDBMMPNCPOS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(F)F)CN)OC

Computed Properties

• Exact Mass: 279.00703g/mol
• Monoisotopic Mass: 279.00703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-amine

2-(2-Bromo-4-Methoxyphenyl)-3,3-Difluoropropan-1-Amine: A Comprehensive Overview

The compound 2-(2-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-amine, identified by the CAS number 2229523-20-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a bromine atom, a methoxy group, and two fluorine atoms, which contribute to its distinct chemical properties. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and industrial purposes.

One of the key areas of interest for 2-(2-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-amine lies in its potential as a precursor in drug discovery. The presence of the bromine atom and methoxy group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. Researchers have explored its role in developing bioactive molecules targeting various therapeutic areas, such as oncology and neurodegenerative diseases. For instance, studies have shown that analogs of this compound exhibit promising anti-cancer activity by modulating specific cellular pathways.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. The fluorine atoms in the molecule contribute to its stability and reactivity, which are desirable traits in the development of advanced materials. Recent investigations have focused on its use as a building block for constructing fluorinated polymers with improved thermal and mechanical properties. These polymers hold potential for applications in high-performance electronics and aerospace industries.

In terms of synthesis, the preparation of 2-(2-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-amine involves a multi-step process that combines nucleophilic aromatic substitution and fluorination techniques. The use of microwave-assisted synthesis has been reported to significantly enhance reaction efficiency and yield, making it a more viable option for large-scale production. This approach not only reduces reaction time but also minimizes the formation of by-products, ensuring higher purity levels.

The pharmacokinetic properties of this compound have also been a subject of recent research. Studies indicate that its bioavailability is influenced by the presence of electron-withdrawing groups such as bromine and fluorine atoms. These groups can affect the molecule's solubility and permeability across biological membranes, which are critical factors in drug delivery systems. Understanding these properties is essential for optimizing its use in therapeutic applications.

Moreover, computational chemistry has played a pivotal role in predicting the behavior of 2-(2-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-amine under various conditions. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes and predictive modeling for its interactions with biological systems.

In conclusion, 2-(2-bromo-4-methoxyphenyl)-3,3-difluoropropan-1-amine represents a versatile molecule with diverse applications across multiple scientific domains. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, materials science, and beyond. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.